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Compound of Interest

Compound Name: (Rac)-BAY-985

Cat. No.: B15092534

For Researchers, Scientists, and Drug Development Professionals

Introduction

(Rac)-BAY-985 is a potent and selective, ATP-competitive small molecule inhibitor of TANK-
binding kinase 1 (TBK1) and IkB kinase ¢ (IKKg).[1][2] These non-canonical IkB kinases are
key regulators of the type | interferon (IFN) response to pathogen infection and play crucial
roles in innate immunity, inflammation, and oncogenesis.[3][4] TBK1 and IKKe are activated
downstream of various pattern recognition receptors and mediate the phosphorylation and
activation of the transcription factor IRF3, leading to the induction of type | IFNs.[4]
Dysregulation of the TBK1/IKKe signaling pathway is implicated in autoimmune diseases and
various cancers, making these kinases attractive therapeutic targets.

These application notes provide detailed protocols for utilizing (Rac)-BAY-985 in both
biochemical and cellular kinase assays to probe TBK1/IKKe activity and for screening and
characterization of potential inhibitors.

Data Presentation
(Rac)-BAY-985 Inhibitory Activity
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Target IC50 (nM) Assay Conditions
TBK1 2 Low ATP, TR-FRET
TBK1 30 High ATP, TR-FRET
IKKe 2 Low ATP, TR-FRET
pIRF3 (cellular) 74 Mechanistic Assay
SK-MEL-2 proliferation 900 Cell-based

ACHN proliferation 7260 Cell-based

Data compiled from multiple sources.

Off-Target Kinase IC50 (nM)
FLT3 123

RSK4 276
DRAK1 311

ULK1 7930

This table presents a selection of off-target kinases inhibited by (Rac)-BAY-985. A
comprehensive kinase panel screening is recommended for detailed selectivity profiling.

Signaling Pathway

The following diagram illustrates the central role of TBK1 and IKKe in the signaling pathway
leading to type | interferon production upon viral infection.

© 2025 BenchChem. All rights reserved. 2/6 Tech Support


https://www.benchchem.com/product/b15092534?utm_src=pdf-body
https://www.benchchem.com/product/b15092534?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15092534?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH Methodological & Application

Check Availability & Pricing

TR-FRET Biochemical Kinase Assay Workflow

Preparation

Prepare (Rac)-BAY-985 serial dilutions Prepare Kinase (TBK1/IKKg) solution Prepare Substrate/ATP mix

Assay Plate

Add (Rac)-BAY-985 to wells

\

Add Kinase to wells

A

Pre-incubate Kinase and Inhibitor

Add Substrate/ATP mix to initiate reaction

Y

Incubate at room temperature

Detection
\ 4

Add TR-FRET Detection Reagents (Antibody/Streptavidin)

Y

Incubate for signal development

Y

Read TR-FRET signal

Data Analysis

Calculate Emission Ratio

Plot Ratio vs. Inhibitor Concentration

Determine IC50 value
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Cellular Assay Workflow for IRF3 Phosphorylation

Cell Culture

Seed cells in a multi-well plate

Incubate overnight

Treatment

Pre-treat cells with (Rac)-BAY-985

Y

Incubate for 1-2 hours

Y

Stimulate with Poly(I:C) or LPS

A

Incubate for the required duration

Ana‘ ?/sis

Lyse cells

A

Determine protein concentration

A

Perform Western Blot for pIRF3 and total IRF3

Data Inte "pretation
\

Quantify band intensities

Normalize pIRF3 to total IRF3

Plot results and determine IC50

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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